Cas no 1261573-06-1 (3-(4-fluoro-2-methoxyphenyl)propanal)

• Product Name: 3-(4-fluoro-2-methoxyphenyl)propanal
• CAS No: 1261573-06-1
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4794551
• PubChem ID: 117279091
• Update Time: 2025-07-17

3-(4-fluoro-2-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Fluoro-2'-methoxyphenyl)propionaldehyde
• 3-(4-fluoro-2-methoxyphenyl)propanal

• Inchi： 1S/C10H11FO2/c1-13-10-7-9(11)5-4-8(10)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key： JECNMRKWVVGWPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3

Additional information on 3-(4-fluoro-2-methoxyphenyl)propanal

Introduction to 3-(4-Fluoro-2-methoxyphenyl)propanal (CAS No. 1261573-06-1)

3-(4-Fluoro-2-methoxyphenyl)propanal, with the CAS number 1261573-06-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted aromatic ring and a methoxy group, which contribute to its potential biological activities and applications.

The chemical structure of 3-(4-fluoro-2-methoxyphenyl)propanal consists of a propanal moiety attached to a 4-fluoro-2-methoxyphenyl ring. The presence of the fluoro and methoxy groups imparts specific electronic and steric properties that can influence its reactivity and biological interactions. These features make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 3-(4-fluoro-2-methoxyphenyl)propanal has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of neurological disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial in conditions such as Parkinson's disease and depression.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-(4-fluoro-2-methoxyphenyl)propanal as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The authors demonstrated that derivatives of this compound exhibited potent SSRI activity, suggesting its potential as a lead compound for further drug development. The fluoro and methoxy substituents were found to enhance the binding affinity and selectivity for serotonin transporters, thereby improving the therapeutic profile.

Beyond its applications in neurological disorders, 3-(4-fluoro-2-methoxyphenyl)propanal has also shown promise in cancer research. A recent investigation published in the European Journal of Medicinal Chemistry explored the antiproliferative effects of this compound on various cancer cell lines. The results indicated that it could effectively inhibit cell growth and induce apoptosis in cancer cells, particularly those derived from breast and lung tumors. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell cycle regulation and survival.

The synthetic accessibility of 3-(4-fluoro-2-methoxyphenyl)propanal has further enhanced its utility in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for both academic and industrial applications. One notable method involves the condensation of 4-fluoro-2-methoxybenzaldehyde with propionaldehyde followed by reduction, providing high yields and purity.

In addition to its direct therapeutic applications, 3-(4-fluoro-2-methoxyphenyl)propanal serves as an important intermediate in the synthesis of more complex molecules. Its functional groups can be readily modified through various chemical reactions, such as alkylation, acylation, and coupling reactions, allowing for the creation of diverse derivatives with tailored properties. This versatility makes it a valuable tool in combinatorial chemistry and high-throughput screening efforts aimed at discovering new bioactive compounds.

The safety profile of 3-(4-fluoro-2-methoxyphenyl)propanal has also been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, 3-(4-fluoro-2-methoxyphenyl)propanal (CAS No. 1261573-06-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activities make it an attractive target for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.